Cas no 7311-46-8 (2-bromo-5-(chloromethyl)thiophene)

2-Bromo-5-(chloromethyl)thiophene is a versatile heterocyclic compound featuring both bromo and chloromethyl functional groups, making it a valuable intermediate in organic synthesis. Its reactive sites enable selective modifications, particularly in cross-coupling reactions and nucleophilic substitutions, facilitating the construction of complex thiophene-based architectures. The compound is commonly employed in pharmaceutical and agrochemical research, as well as materials science, due to its utility in derivatization and polymer applications. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The presence of both halogen and reactive methylene groups allows for tailored functionalization, enhancing its role in the development of specialized organic molecules.

2-bromo-5-(chloromethyl)thiophene structure

7311-46-8 structure

Product Name:2-bromo-5-(chloromethyl)thiophene

CAS No:7311-46-8

MF:C₅H₄BrClS

MW:211.507258415222

MDL:MFCD11099394

CID:542994

PubChem ID:10198227

Update Time:2025-05-27

2-bromo-5-(chloromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(chloromethyl)thiophene
- Thiophene, 2-bromo-5-(chloromethyl)-
- 5-bromo-2-chloromethylthiophene
- AKOS000262343
- 2-Bromo-5-chloromethylthiophene
- FT-0763976
- 7311-46-8
- RGAWORKAZJRWOL-UHFFFAOYSA-N
- AT16373
- DTXSID10436659
- SCHEMBL1522871
- EN300-29689
- 2-bromo-5-(chloromethyl)thiophene
- MDL： MFCD11099394
- Inchi： 1S/C5H4BrClS/c6-5-2-1-4(3-7)8-5/h1-2H,3H2
- InChI Key： RGAWORKAZJRWOL-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(CCl)S1

Computed Properties

Exact Mass: 209.89062
Monoisotopic Mass: 209.89056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 0

2-bromo-5-(chloromethyl)thiophene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-bromo-5-(chloromethyl)thiophene Pricemore >>

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Chemenu	CM423694-100mg	2-bromo-5-(chloromethyl)thiophene	7311-46-8	95%+	100mg	$140	2023-02-01
Chemenu	CM423694-250mg	2-bromo-5-(chloromethyl)thiophene	7311-46-8	95%+	250mg	$188	2023-02-01
Chemenu	CM423694-500mg	2-bromo-5-(chloromethyl)thiophene	7311-46-8	95%+	500mg	$334	2023-02-01
Chemenu	CM423694-1g	2-bromo-5-(chloromethyl)thiophene	7311-46-8	95%+	1g	$466	2023-02-01
Enamine	EN300-29689-0.05g	2-bromo-5-(chloromethyl)thiophene	7311-46-8	94%	0.05g	$66.0	2023-09-06
Enamine	EN300-29689-0.1g	2-bromo-5-(chloromethyl)thiophene	7311-46-8	94%	0.1g	$98.0	2023-09-06
Enamine	EN300-29689-0.25g	2-bromo-5-(chloromethyl)thiophene	7311-46-8	94%	0.25g	$142.0	2023-09-06
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Enamine	EN300-29689-1.0g	2-bromo-5-(chloromethyl)thiophene	7311-46-8	94%	1.0g	$371.0	2023-02-14
Enamine	EN300-29689-2.5g	2-bromo-5-(chloromethyl)thiophene	7311-46-8	94%	2.5g	$726.0	2023-09-06